Cas no 82153-22-8 (3,5-DINITROPYRIDINE-2-CARBONITRILE)

3,5-DINITROPYRIDINE-2-CARBONITRILE structure
82153-22-8 structure
Product Name:3,5-DINITROPYRIDINE-2-CARBONITRILE
CAS No:82153-22-8
MF:C6H2N4O4
MW:194.104480266571
CID:1805567
PubChem ID:12938557
Update Time:2025-04-21

3,5-DINITROPYRIDINE-2-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

    • 3,5-DINITROPYRIDINE-2-CARBONITRILE
    • 82153-22-8
    • SCHEMBL11613479
    • AKOS006310240
    • AB54925
    • Inchi: 1S/C6H2N4O4/c7-2-5-6(10(13)14)1-4(3-8-5)9(11)12/h1,3H
    • InChI Key: GYRHRSFWOQGHKQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C#N)=NC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 194.00760456g/mol
  • Monoisotopic Mass: 194.00760456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 128Ų
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